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Compound of Interest

Compound Name: 2-Methoxy-5-(2-nitrovinyl)phenol

Cat. No.: B186240

This guide provides essential safety and logistical information for the proper disposal of 2-
Methoxy-5-(2-nitrovinyl)phenol (CAS No: 39816-35-8). As a niche compound, specific
regulatory disposal codes may not be explicitly listed; therefore, this protocol is synthesized
from the safety profiles of structurally similar nitrophenols and general best practices for
hazardous waste management as mandated by the Environmental Protection Agency (EPA).
The procedures outlined are designed to ensure the safety of laboratory personnel and
maintain environmental compliance.

Hazard Identification and Risk Assessment

2-Methoxy-5-(2-nitrovinyl)phenol is a substituted nitrophenol. Compounds in this class are
generally considered hazardous.[1][2] While a specific, comprehensive Safety Data Sheet
(SDS) for this exact compound is not widely available, its hazard profile can be inferred from its
functional groups (phenol, nitro, vinyl) and data on related substances like 4-Nitrophenol and 2-
Methoxy-5-nitrophenol. The primary risks involve toxicity, irritation, and potential reactivity.

Table 1: Inferred Hazard Profile and Rationale
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Hazard Category

Acute Toxicity

Anticipated Risk

Harmful or Toxic if
swallowed, inhaled, or in
contact with skin.[1][3]

Rationale based on
Structural Analogs

Nitrophenols are known to
be toxic by all routes of
exposure.[2] They can
interfere with cellular
respiration.

Skin/Eye Irritation

Causes skin and serious eye
irritation.[4][5]

Phenolic compounds are
generally irritating to skin and
mucous membranes. The nitro

group can enhance this effect.

May cause damage to organs

Long-term exposure to

nitrophenols has been

Organ Toxicity through prolonged or repeated ) ] ]
associated with potential
exposure.[1][3] ] ]
kidney and liver damage.[6]
Incompatible with strong bases
Combustible solid. May form and oxidizing agents.[7][8]
Reactivity combustible dust Thermal decomposition may

concentrations in air.[3][7]

release toxic nitrogen oxides
(NOx).[1][7]

| Environmental | Harmful or toxic to aquatic life.[3][9] | Discharge into the environment must be

avoided.[3][9] |

Regulatory Framework: Acknowledging RCRA

The disposal of chemical waste in the United States is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

This act provides a "cradle-to-grave" framework for managing hazardous waste.[11] As a

generator of this waste, you are responsible for its proper characterization, handling, and

disposal.[11][12] This includes obtaining an EPA identification number for your facility (if you

generate above the threshold for "Very Small Quantity Generators") and using a licensed

hazardous waste disposal company.[13]
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Pre-Disposal: Safety and Personal Protective

Equipment (PPE)

Before handling 2-Methoxy-5-(2-nitrovinyl)phenol for any purpose, including disposal, ensure

all engineering controls (e.g., chemical fume hood) are functioning correctly and the

appropriate PPE is worn.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type

Hand Protection

Specification

Nitrile or other chemically
resistant gloves, inspected
before use.[3][9]

Rationale

To prevent skin contact
and absorption, which is a
primary route of toxic
exposure.[8]

Eye/Face Protection

Chemical safety goggles or a
face shield.[5][7]

Protects against dust particles
and potential splashes,
preventing severe eye
irritation.[8]

Skin/Body Protection

Alab coat or chemical-
resistant apron. A full suit may

be required for large spills.[9]

To protect against
contamination of personal

clothing and skin.[8]

| Respiratory Protection | For handling powders outside of a fume hood, a NIOSH/MSHA

approved respirator with appropriate cartridges (e.g., N95 for dusts) is necessary.[7][9] | To
prevent inhalation of dust, which can cause respiratory irritation and systemic toxicity.[5] |

Step-by-Step Disposal Protocol

The proper disposal of 2-Methoxy-5-(2-nitrovinyl)phenol requires a systematic approach to
ensure safety and compliance. This workflow guides the user from waste generation to final

disposal.
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[Waste Generation & Characterization\

Step 1: Characterize Waste
Is the material unused, expired,
or a contaminated byproduct?

Step 2: Hazardous Waste Determination
Material is presumed hazardous based on
analogs (Toxicity, Reactivity).

-

é Handling &vSegregation

Step 3: Segregate Waste
Store away from strong bases,
oxidizing agents, and heat sources.

:

Step 4: Select Container
Use a designated, sealable, chemically
compatible container (e.g., HDPE).

:

Step 5: Transfer Waste
Conduct in a fume hood. Avoid creating dust.
Use non-sparking tools.

-

J

4 )

Storage & Disposal

Step 6: Label Container
Attach a 'Hazardous Waste' label.
List contents: '2-Methoxy-5-(2-nitrovinyl)phenol'.

Include accumulation start date.

'

Step 7: Store Securely
Keep container sealed in a designated
S

atellite accumulation area or central storage.

:

Step 8: Arrange Pickup
Contact your institution's Environmental
d

Health & Safety (EHS) office or a license
hazardous waste disposal contractor.

;

Step 9: Final Disposal
Waste is transported to a licensed

Treatment, Storage, and Disposal Facility (TSDF).

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 2-Methoxy-5-(2-nitrovinyl)phenol.
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Detailed Procedural Steps:

Waste Characterization: Any unused or expired 2-Methoxy-5-(2-nitrovinyl)phenol, as well
as any materials (e.g., weigh boats, contaminated gloves, silica gel) grossly contaminated
with it, must be considered waste.

Hazardous Waste Determination: Based on the toxicological data of related nitrophenols, this
compound must be managed as hazardous waste.[1][2][3] Do not attempt to neutralize or
dispose of this chemical down the drain. Sewering of hazardous pharmaceutical waste is
explicitly prohibited.[14]

Segregation: It is critical to segregate this waste stream. Keep it separate from incompatible
materials, particularly strong bases and oxidizing agents, to prevent potentially violent
reactions.[8]

Containerization:

o Use a dedicated, leak-proof, and sealable waste container made of a compatible material
like high-density polyethylene (HDPE).

o Ensure the container is in good condition with no cracks or residue on the outside.

o Never mix this waste with other waste streams unless explicitly approved by your
institution's Environmental Health & Safety (EHS) department.

Labeling:
o Clearly label the container with the words "Hazardous Waste."[10]

o Identify the contents fully: "2-Methoxy-5-(2-nitrovinyl)phenol”. Avoid using abbreviations
or chemical formulas.

o Indicate the date when waste was first added to the container (the "accumulation start
date").

Storage:
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o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation and under the control of the operator.

o The storage area should be cool, dry, and well-ventilated, away from heat sources or
direct sunlight.[6][15]

e Final Disposal:

o Do not attempt to incinerate or treat this chemical yourself. The recommended disposal
method is to offer surplus and non-recyclable solutions to a licensed disposal company.[9]
This often involves high-temperature incineration with appropriate scrubbers to handle the
toxic combustion byproducts like NOx.[1][9]

o Contact your institution's EHS office to arrange for the pickup and disposal of the waste.
They will work with a certified hazardous waste contractor to ensure compliant
transportation and final destruction.

Spill Management and Decontamination

In the event of a spill, immediate and correct action is crucial to mitigate exposure and
contamination.

Minor Spill (Solid, inside a fume hood):

e Ensure PPE is worn.

o Gently sweep up the solid material without creating dust.[3][9] Use a wet method (e.g., damp
paper towel) to clean up any remaining residue.[8]

e Place all contaminated materials (wipes, gloves, etc.) into the designated hazardous waste
container for this compound.

o Wipe the area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

Major Spill (Outside a fume hood or large quantity):

o Evacuate personnel from the immediate area.[9]
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o Alert others and restrict access to the spill zone.
« If safe to do so, increase ventilation by opening a fume hood sash.

o Contact your institution's EHS or emergency response team immediately. Do not attempt to
clean up a large spill without specialized training and equipment.

Equipment Decontamination:

Glassware and equipment that have come into contact with 2-Methoxy-5-(2-nitrovinyl)phenol
should be decontaminated before reuse. A triple rinse with a suitable solvent (such as acetone
or ethanol) is recommended. The solvent rinsate must be collected and disposed of as
hazardous waste. Following the solvent rinse, wash the equipment with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b186240?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDA1NjF8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhpTUM4NU1UZ3dOemcwTnpnM05EZzJMMU5FUWw4Mk5USTBYMGxGWDBWT0xuQmtaZ3xhNzdmYmRiMjAyNWE2NTVlNmI2ZmYyZjY1MzhiYWU5ODA3NzM5ZjFhODE5N2NjMzczZjRmNzdhMTVlZmEwMjUx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenol
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/329274
https://www.fishersci.com/store/msds?partNumber=AC397540250&productDescription=2-METHOXY-5-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR01570_msds.pdf
https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1390.pdf
https://www.cdhfinechemical.com/images/product/msds/13_2112003561_o-NITROPHENOLCASNO88-75-5MSDS.pdf
https://axonator.com/terms/epa-hazardous-waste-management/
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.sustainable-markets.com/how-to-dispose-of-hazardous-waste-in-the-workplace-epa-regulations-to-know/
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://datasheets.scbt.com/sc-206922.pdf
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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